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Compound of Interest

Compound Name: 2,3-Dimethylpentanal

Cat. No.: B105951 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of a reliable and efficient two-step method for

the synthesis of 2,3-dimethylpentanal from simple, readily available precursors. The

described methodology is well-suited for laboratory-scale preparation and offers good control

over the final product. This document outlines the synthetic strategy, detailed experimental

protocols, and relevant quantitative data.

Synthetic Strategy
The synthesis of 2,3-dimethylpentanal is achieved through a two-step process, commencing

with the formation of the precursor alcohol, 2,3-dimethylpentan-1-ol, via a Grignard reaction.

This is followed by the selective oxidation of the primary alcohol to the desired aldehyde using

a Swern oxidation. This route is advantageous due to the high yields and the mild reaction

conditions of the Swern oxidation, which minimizes the risk of over-oxidation to the

corresponding carboxylic acid.

The overall synthetic pathway is as follows:
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Step 1: Grignard Reaction

Step 2: Swern Oxidation
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Simple Precursors
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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